Cas no 1334167-69-9 (3-fluoro-4-(1-methyl-1,4,5,6-tetrahydro-1,2,4-triazin-4-yl)aniline)

• Product Name: 3-fluoro-4-(1-methyl-1,4,5,6-tetrahydro-1,2,4-triazin-4-yl)aniline
• CAS No: 1334167-69-9
• MF: C₁₀H₁₃FN₄
• MW: 208.235424757004
• CID: 2624746
• PubChem ID: 71741499
• Update Time: 2025-07-20

3-fluoro-4-(1-methyl-1,4,5,6-tetrahydro-1,2,4-triazin-4-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-(1-methyl-1,4,5,6-tetrahydro-1,2,4-triazin-4-yl)aniline
• CS-0444648
• 3-Fluoro-4-(1-methyl-5,6-dihydro-1,2,4-triazin-4(1H)-yl)aniline
• 1334167-69-9
• SCHEMBL14464184
• 3-FLUORO-4-(1-METHYL-5,6-DIHYDRO-1H-[1,2,4]TRIAZIN-4-YL)-PHENYLAMINE
• DTXSID90857126

• MDL： MFCD22377968
• Inchi： 1S/C10H13FN4/c1-14-4-5-15(7-13-14)10-3-2-8(12)6-9(10)11/h2-3,6-7H,4-5,12H2,1H3
• InChI Key： VGCMZQPDTHNTIH-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N1C=NN(C)CC1)N

Computed Properties

• Exact Mass: 208.11242459Da
• Monoisotopic Mass: 208.11242459Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 44.9Ų

Additional information on 3-fluoro-4-(1-methyl-1,4,5,6-tetrahydro-1,2,4-triazin-4-yl)aniline

3-Fluoro-4-(1-methyl-1,4,5,6-tetrahydro-1,2,4-triazin-4-yl)aniline (CAS No. 1334167-69-9): A Comprehensive Overview

The compound 3-fluoro-4-(1-methyl-1,4,5,6-tetrahydro-1,2,4-triazin-4-yl)aniline (CAS No. 1334167-69-9) is a fluorinated aniline derivative with a unique 1,2,4-triazine moiety. This structure combines the reactivity of an aromatic amine with the heterocyclic properties of a triazine, making it a subject of interest in pharmaceutical and agrochemical research. Its fluoro-substituted aniline core and methyl-tetrahydrotriazine side chain contribute to its potential applications in drug discovery and material science.

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced bioavailability and metabolic stability. The presence of a fluoro group in 3-fluoro-4-(1-methyl-1,4,5,6-tetrahydro-1,2,4-triazin-4-yl)aniline aligns with this trend, as fluorine atoms often improve lipophilicity and binding affinity in bioactive molecules. Researchers are exploring its role in designing kinase inhibitors and GPCR modulators, which are hot topics in precision medicine and neurodegenerative disease research.

The 1,2,4-triazine scaffold in this compound is noteworthy for its versatility in medicinal chemistry. Triazine derivatives are frequently investigated for their antimicrobial, anticancer, and anti-inflammatory properties. For instance, the methyl-tetrahydrotriazine unit in CAS No. 1334167-69-9 could be pivotal in developing novel small-molecule therapeutics, particularly for targets like PARP enzymes or histone deacetylases (HDACs), which are currently trending in oncology research.

From a synthetic perspective, 3-fluoro-4-(1-methyl-1,4,5,6-tetrahydro-1,2,4-triazin-4-yl)aniline offers opportunities for structure-activity relationship (SAR) studies. Its modular design allows for derivatization at the aniline or triazine positions, enabling researchers to fine-tune physicochemical properties. This adaptability is crucial for addressing challenges in drug delivery and bioavailability, which are frequently searched topics in AI-driven drug development platforms.

Beyond pharmaceuticals, this compound’s heterocyclic framework has implications in agrochemical innovation. Fluorinated triazines are explored as potential herbicides or pesticides, leveraging their stability and target specificity. With growing interest in sustainable agriculture, CAS No. 1334167-69-9 could contribute to greener pest management solutions, a topic gaining traction in environmental science forums.

Analytical characterization of 3-fluoro-4-(1-methyl-1,4,5,6-tetrahydro-1,2,4-triazin-4-yl)aniline typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques ensure compliance with regulatory standards for high-purity intermediates, a critical requirement for preclinical studies. The compound’s stability under physiological conditions is another area of investigation, often queried in academic and industrial research databases.

In summary, CAS No. 1334167-69-9 represents a multifaceted chemical entity with broad applicability. Its integration of fluoro-aniline and triazine pharmacophores positions it at the intersection of cutting-edge therapeutic and agrochemical research. As the scientific community prioritizes molecular diversity and targeted drug design, this compound is poised to remain a valuable tool for innovation.